(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid

• IUPAC Name: (1S,2R,5S)-6-oxabicyclo[3.2.1]octane-2-carboxylic acid
• InChI: InChI=1S/C8H12O3/c9-8(10)7-2-1-6-3-5(7)4-11-6/h5-7H,1-4H2,(H,9,10)/t5-,6+,7-/m1/s1
• InChI Key: POZHNRPZWVLIML-DSYKOEDSSA-N
• Canonical SMILES: C1CC(C2CC1OC2)C(=O)O
• Isomeric SMILES: C1C[C@H]([C@@H]2C[C@H]1OC2)C(=O)O
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• CAS No.: 2307784-70-7

Description

“(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid” is a chemical compound that is part of the family of tropane alkaloids. The 8-azabicyclo[3.2.1]octane scaffold is the central core of this family, which displays a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. As an alternative, there are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of “this compound” is similar to that of cocaine. Cocaine is a [1R, 2R, 3S, 5S]-3- (benzoyloxy)-8-methyl-8-azabicyclo-­ [3.2.1] octane-2-carboxylic acid methyl ester, or the methyl ester of benzoylecgonine.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” are complex and require precise control over the stereochemistry. The synthesis involves the enantioselective construction of an acyclic starting material, followed by a transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Scientific Research Applications

Synthesis and Molecular Structure

The synthesis of chiral cyclic amino acid esters, such as the chiral compound synthesized by Moriguchi et al. (2014), showcases the application of bicyclic structures similar to "(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid" in creating complex molecular frameworks. These compounds are characterized without the need for chiral catalysts or enzymes and without separation by chiral column chromatography, highlighting their utility in the facile synthesis of chiral materials (Moriguchi et al., 2014).

Supramolecular Aggregation

Studies on hydroxycarboxylic acid derivatives, such as those conducted by Foces-Foces et al. (2005), reveal the impact of molecular conformation on the dimensionality of supramolecular structures. These insights are crucial for understanding how specific structural features of bicyclic compounds influence the formation of complex molecular assemblies (Foces-Foces et al., 2005).

Polymer-Supported Stereoselective Synthesis

The polymer-supported stereoselective synthesis approach described by Schütznerová et al. (2013) for creating (1S,5S)-6-oxa-3,8-diazabicyclo[3.2.1]octane-bridged scaffolds exemplifies the potential of bicyclic compounds in facilitating complex synthetic routes. This methodology allows for the preparation of compounds with specific stereochemical configurations, useful in various chemical and pharmaceutical applications (Schütznerová et al., 2013).

Conformationally Restricted Amino Acid Analogues

The development of conformationally restricted amino acid analogues, as explored by Radchenko et al. (2009) and others, demonstrates the utility of bicyclic compounds in mimicking and modifying biologically relevant structures. These analogues are synthesized through practical and efficient routes, offering valuable tools for the design of peptidomimetics and other bioactive molecules (Radchenko et al., 2009).

Future Directions

The future directions for research on “(1S,2R,5S)-6-Oxabicyclo[3.2.1]octane-2-carboxylic acid” could involve further exploration of its biological activities, as well as the development of more efficient and stereoselective synthesis methods.